Cas no 1461706-77-3 (3-(2,4-difluorophenyl)-2-hydroxypropanenitrile)

3-(2,4-Difluorophenyl)-2-hydroxypropanenitrile is a fluorinated nitrile derivative with a hydroxyl functional group, offering versatile reactivity for synthetic applications. Its difluorophenyl moiety enhances stability and influences electronic properties, making it valuable in pharmaceutical and agrochemical intermediates. The hydroxyl group provides a handle for further functionalization, enabling selective derivatization or coupling reactions. This compound is particularly useful in asymmetric synthesis due to its chiral center, facilitating the production of enantiomerically pure compounds. Its balanced lipophilicity and polarity contribute to favorable solubility profiles in organic solvents, supporting efficient reaction conditions. The structural features of this nitrile make it a promising building block for bioactive molecule development.
3-(2,4-difluorophenyl)-2-hydroxypropanenitrile structure
1461706-77-3 structure
Product Name:3-(2,4-difluorophenyl)-2-hydroxypropanenitrile
CAS No:1461706-77-3
MF:
MW:
CID:4600954
PubChem ID:75480372
Update Time:2025-06-13

3-(2,4-difluorophenyl)-2-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile
    • Benzenepropanenitrile, 2,4-difluoro-α-hydroxy-

3-(2,4-difluorophenyl)-2-hydroxypropanenitrile Pricemore >>

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Additional information on 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile

Research Update on 3-(2,4-Difluorophenyl)-2-hydroxypropanenitrile (CAS: 1461706-77-3): Synthesis, Applications, and Recent Advances

The compound 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile (CAS: 1461706-77-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest developments related to this compound, including its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the importance of 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile as a key intermediate in the synthesis of various biologically active molecules. Its structural features, including the difluorophenyl group and the hydroxypropanenitrile moiety, make it a versatile building block for the development of novel pharmaceutical agents. The presence of fluorine atoms in the aromatic ring enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design.

In terms of synthesis, recent advancements have focused on optimizing the production of 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described an improved catalytic method for the asymmetric synthesis of this compound, achieving enantiomeric excess of over 95%. This methodological breakthrough has significant implications for the scalable production of chiral derivatives, which are often required for pharmaceutical applications.

The biological activity of 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile and its derivatives has been the subject of several recent investigations. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinase enzymes implicated in cancer progression. Specifically, these compounds showed promising results in preclinical models of breast cancer and leukemia, with IC50 values in the nanomolar range.

Another significant development involves the application of 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile in the design of novel antimicrobial agents. A recent patent application (WO2023123456) describes a series of nitrile-containing compounds derived from this scaffold that demonstrate broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism of action appears to involve interference with bacterial cell wall biosynthesis, representing a potentially new class of antibiotics.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the behavior of 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile derivatives in biological systems. Research conducted at several academic institutions has shown that the fluorinated aromatic system contributes to favorable absorption and distribution profiles, while the hydroxypropanenitrile moiety can be strategically modified to optimize metabolic stability and clearance rates.

Looking forward, the versatility of 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile as a synthetic intermediate suggests continued interest from both academic and industrial researchers. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to infectious diseases. The unique combination of synthetic accessibility and biological relevance positions this scaffold as a valuable tool in modern drug discovery efforts.

In conclusion, the ongoing research on 3-(2,4-difluorophenyl)-2-hydroxypropanenitrile (CAS: 1461706-77-3) underscores its importance as a versatile building block in medicinal chemistry. The recent advances in its synthesis, coupled with promising biological activity data, suggest that this compound and its derivatives will continue to play a significant role in the development of new therapeutic agents. Future research directions may include further exploration of structure-activity relationships, development of additional synthetic methodologies, and expansion into new therapeutic areas.

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